molecular formula C11H25N B8755956 N,N-Diethylheptylamine CAS No. 26981-81-7

N,N-Diethylheptylamine

Cat. No. B8755956
CAS RN: 26981-81-7
M. Wt: 171.32 g/mol
InChI Key: YUCNJMBRLIZNMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-Diethylheptylamine is a useful research compound. Its molecular formula is C11H25N and its molecular weight is 171.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality N,N-Diethylheptylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-Diethylheptylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

26981-81-7

Product Name

N,N-Diethylheptylamine

Molecular Formula

C11H25N

Molecular Weight

171.32 g/mol

IUPAC Name

N,N-diethylheptan-1-amine

InChI

InChI=1S/C11H25N/c1-4-7-8-9-10-11-12(5-2)6-3/h4-11H2,1-3H3

InChI Key

YUCNJMBRLIZNMO-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCN(CC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve 50.90 ml (0.5 moles) diethylamine and 57.10 g (0.5 mole) heptaldehyde in 500 ml methanol and stir at room temperature for one hour. Slowly add 31.42 g sodium cyanoborohydride in 500 ml methanol to the stirred reaction mixture. Add glacial acetic acid to the reaction mixture until pH=6. Stir at room temperature overnight. Concentrate reaction mixture volume to 300 ml and then add 500 ml distilled water. Add concentrated hydrochloric acid until pH=1. Extract with 5×250 ml methylene chloride. Evaporate organic solvent and then dissolve the residue in 400 ml 0.1N HCl. Wash aqueous solution with 3×200 ml diethyl ether and then add 2N NaOH until solution is basic (pH=12). Extract with 3×200 ml diethyl ether. Dry over MgSO4, filter and evaporate, the distill in vacuo to obtain 46.0 g (53.7%) title compound.
Quantity
50.9 mL
Type
reactant
Reaction Step One
Quantity
57.1 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
31.42 g
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
53.7%

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